Cas no 1250145-71-1 (1-ethylpyrrolidine-2,3-dione)

• Product Name: 1-ethylpyrrolidine-2,3-dione
• CAS No: 1250145-71-1
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 5557635
• PubChem ID: 19907080
• Update Time: 2024-03-01

1-ethylpyrrolidine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyrrolidinedione, 1-ethyl-
• 1-Ethylpyrrolidine-2,3-dione
• 1-ethylpyrrolidine-2,3-dione

• Inchi： 1S/C6H9NO2/c1-2-7-4-3-5(8)6(7)9/h2-4H2,1H3
• InChI Key： ICSILXBSWLFQAE-UHFFFAOYSA-N
• SMILES： N1(CC)CCC(=O)C1=O

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Boiling Point: 197.1±23.0 °C(Predicted)
• pka: -1.57±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines